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Compound of Interest

Compound Name: 1,2-Dibromo-2-methylbutane

Cat. No.: B078504 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical reagents is a critical component of laboratory safety and

regulatory compliance. This guide provides essential, step-by-step procedures for the safe

disposal of 1,2-Dibromo-2-methylbutane, ensuring the protection of personnel and the

environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 1,2-Dibromo-2-
methylbutane with the utmost care. This compound is classified as a hazardous substance

with the following potential effects:

Causes skin and serious eye irritation.[1]

May cause respiratory irritation.

Suspected of causing cancer.[1]

Highly flammable liquid and vapor.

Therefore, the following personal protective equipment (PPE) is mandatory when handling this

chemical:

Eye Protection: Wear chemical safety goggles or a face shield.[2]
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Hand Protection: Use protective gloves; inspect them before use and dispose of them

properly after.[2]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[3]

Respiratory Protection: In case of inadequate ventilation, use a self-contained breathing

apparatus.[1][2]

Work should always be conducted in a well-ventilated area, such as a chemical fume hood.[1]

[4] Keep the chemical away from heat, sparks, open flames, and hot surfaces.[3] Use non-

sparking tools and take precautionary measures against static discharge.[1]

Step-by-Step Disposal Protocol
The disposal of 1,2-Dibromo-2-methylbutane must be carried out in accordance with federal,

state, and local regulations. As a halogenated hydrocarbon, it is considered a hazardous

waste.[5]

Step 1: Waste Identification and Segregation

1,2-Dibromo-2-methylbutane is a halogenated organic waste.[5] It is crucial to segregate this

waste stream from non-halogenated organic wastes, aqueous wastes (acids and bases), and

solid chemical waste.[5] Never mix 1,2-Dibromo-2-methylbutane with other incompatible

waste materials.[2]

Step 2: Containerization

Use a designated, properly labeled, and leak-proof container for collecting 1,2-Dibromo-2-
methylbutane waste.[1][6]

The container should be kept tightly closed when not in use and stored in a cool, dry, and

well-ventilated area.[1]

Ensure the container is compatible with the chemical.

Do not overfill the container; it is recommended not to fill it more than 90%.[6]

Step 3: Labeling
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Properly label the waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "1,2-Dibromo-2-methylbutane"

The specific hazards associated with the chemical (e.g., Flammable, Irritant, Suspected

Carcinogen)

The accumulation start date

The name and contact information of the generating laboratory or department

Step 4: Storage

Store the sealed and labeled waste container in a designated satellite accumulation area within

the laboratory. This area should be secure and away from sources of ignition.[1]

Step 5: Final Disposal

The final disposal of 1,2-Dibromo-2-methylbutane must be handled by a licensed hazardous

waste disposal company.[1][2] The primary recommended disposal methods are:

Controlled Incineration: This is a common method for halogenated organic wastes, often

requiring flue gas scrubbing to neutralize hazardous combustion byproducts.[1]

Licensed Chemical Destruction Plant: Removal to a facility specifically designed for the

destruction of chemical waste.[1]

Do not discharge 1,2-Dibromo-2-methylbutane into the sewer system or allow it to

contaminate water, foodstuffs, or feed.[1]

Quantitative Data and Regulatory Information
While specific concentration limits for disposal are not readily available in the provided search

results, the classification of this chemical as a hazardous waste triggers specific regulatory

requirements under the Resource Conservation and Recovery Act (RCRA). Halogenated

organic compounds are typically categorized under specific EPA hazardous waste codes.
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Parameter Value / Information

EPA Hazardous Waste Code

Likely falls under the F-series (F001, F002) for

spent halogenated solvents or the U-series for

discarded commercial chemical products. The

specific code should be confirmed with your

institution's environmental health and safety

(EHS) department.

UN Number
For transportation, similar flammable liquids are

classified under UN 1993.

Emergency Procedures
In case of a spill or exposure:

Spill: Evacuate the area and remove all sources of ignition.[1][4] Absorb the spill with an

inert, non-combustible material (e.g., sand, vermiculite) and place it in a sealed container for

disposal.[2][4]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[1]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1]

Always have a copy of the Safety Data Sheet (SDS) readily available for reference.

Disposal Workflow for 1,2-Dibromo-2-methylbutane
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Identify 1,2-Dibromo-2-methylbutane as Waste

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Segregate as Halogenated
Organic Waste

Is a compatible, labeled
waste container available?

Obtain and Label a
New Waste Container

No

Transfer Waste to Container
in a Fume Hood

Yes

Securely Seal and Clean
Exterior of Container

Store in Designated Satellite
Accumulation Area

Arrange for Pickup by Licensed
Hazardous Waste Contractor

Document Waste Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1,2-Dibromo-2-methylbutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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